Cas no 1859895-78-5 (1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane)

• Product Name: 1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane
• CAS No: 1859895-78-5
• MF: C₁₄H₂₇IO
• MW: 338.268057107925
• CID: 6546773
• PubChem ID: 165792607
• Update Time: 2025-06-10

1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-[(4,4-dimethylpentyl)oxy]-2-iodocycloheptane
• 1859895-78-5
• EN300-1132912
• 1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane

• Inchi： 1S/C14H27IO/c1-14(2,3)10-7-11-16-13-9-6-4-5-8-12(13)15/h12-13H,4-11H2,1-3H3
• InChI Key： KXMCVHPQSNTWAZ-UHFFFAOYSA-N
• SMILES： IC1CCCCCC1OCCCC(C)(C)C

Computed Properties

• Exact Mass: 338.11066g/mol
• Monoisotopic Mass: 338.11066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane

Introduction to 1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane (CAS No. 1859895-78-5)

1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane, with the CAS number 1859895-78-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its cycloheptane ring, an iodine substituent, and a 4,4-dimethylpentyl ether group, which collectively contribute to its distinct physical and chemical properties.

The synthesis of 1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane involves a series of well-defined chemical reactions. The process typically begins with the formation of the cycloheptane ring, followed by the introduction of the iodine substituent and the 4,4-dimethylpentyl ether group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, making it more accessible for research and development purposes.

In the realm of medicinal chemistry, 1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane has shown promise as a potential lead compound for the development of new therapeutic agents. Its iodine substituent makes it an attractive candidate for radiolabeling studies, which are crucial for understanding the pharmacokinetics and biodistribution of drug candidates. Additionally, the presence of the 4,4-dimethylpentyl ether group may influence the compound's lipophilicity and solubility properties, which are important factors in drug design.

Recent studies have explored the biological activity of 1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory effects in vitro. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that 1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane could be further developed as a novel anti-inflammatory agent.

Beyond its potential therapeutic applications, 1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane has also been investigated for its use in materials science. Its unique chemical structure makes it suitable for applications in polymer synthesis and nanotechnology. For example, a study published in Advanced Materials demonstrated that this compound could be used as a building block for the synthesis of functional polymers with enhanced mechanical properties. The researchers found that polymers containing 1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane units exhibited improved tensile strength and thermal stability compared to conventional polymers.

The physical properties of 1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane have also been extensively studied. It is a colorless liquid at room temperature with a molecular weight of approximately 363 g/mol. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. Its melting point is around -30°C, and its boiling point is above 300°C under standard atmospheric pressure.

In terms of safety and handling, it is important to note that while 1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

The future prospects for 1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane are promising. Ongoing research aims to further elucidate its biological activity and explore its potential applications in various fields. For instance, ongoing clinical trials are investigating its efficacy as an anti-inflammatory agent in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, researchers are exploring its use in developing new materials with enhanced properties for industrial applications.

In conclusion, 1-[(4,4-Dimethylpentyl)oxy]-2-iodocycloheptane (CAS No. 1859895-78-5) is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in both medicinal chemistry and materials science. As more studies are conducted on this compound, it is likely that new applications will be discovered, further expanding its utility and impact.